Cas no 921191-59-5 (3,4-Bis(5-bromo-2-methylthiophen-3-yl)-1-methyl-1H-pyrrole-2,5-dione)

• Product Name: 3,4-Bis(5-bromo-2-methylthiophen-3-yl)-1-methyl-1H-pyrrole-2,5-dione
• CAS No: 921191-59-5
• MF: C₁₅H₁₁Br₂NO₂S₂
• MW: 461.191339731216
• CID: 745759
• Update Time: 2023-08-03

3,4-Bis(5-bromo-2-methylthiophen-3-yl)-1-methyl-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3,4-bis(5-bromo-2-methyl-3-thienyl)-1-methyl-
• 3,4-bis(5-bromo-2-methylthiophen-3-yl)-1-methylpyrrole-2,5-dione
• 3,4-Bis(5-bromo-2-methylthiophen-3-yl)-1-methyl-1H-pyrrole-2,5-dione
• 1-Methyl-3,4-bis(2-methyl-5-bromo-3-thienyl)-3-pyrroline-2,5-dione

• Inchi： 1S/C15H11Br2NO2S2/c1-6-8(4-10(16)21-6)12-13(15(20)18(3)14(12)19)9-5-11(17)22-7(9)2/h4-5H,1-3H3
• InChI Key： ZBJGFKTVEGJVHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)S1)C1C(N(C)C(C=1C1C=C(SC=1C)Br)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 508
• Topological Polar Surface Area: 93.9